Azide-SS-biotin
Azide-SS-biotin
Azide-SS-biotin is a cleavable biotinylation reagent for labeling alkyne-containing biomolecules using click chemistry. The azide group reacts with alkynes to form a stable triazole linkage. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label.
Brand Name:
Vulcanchem
CAS No.:
1620523-64-9
VCID:
VC0520183
InChI:
InChI=1S/C14H24N6O2S3/c15-20-17-6-8-25-24-7-5-16-12(21)4-2-1-3-11-13-10(9-23-11)18-14(22)19-13/h10-11,13H,1-9H2,(H,16,21)(H2,18,19,22)/t10-,11-,13-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCSSCCN=[N+]=[N-])NC(=O)N2
Molecular Formula:
C14H24N6O2S3
Molecular Weight:
404.57
Azide-SS-biotin
CAS No.: 1620523-64-9
Cat. No.: VC0520183
Molecular Formula: C14H24N6O2S3
Molecular Weight: 404.57
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Azide-SS-biotin is a cleavable biotinylation reagent for labeling alkyne-containing biomolecules using click chemistry. The azide group reacts with alkynes to form a stable triazole linkage. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. |
|---|---|
| CAS No. | 1620523-64-9 |
| Molecular Formula | C14H24N6O2S3 |
| Molecular Weight | 404.57 |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(2-azidoethyldisulfanyl)ethyl]pentanamide |
| Standard InChI | InChI=1S/C14H24N6O2S3/c15-20-17-6-8-25-24-7-5-16-12(21)4-2-1-3-11-13-10(9-23-11)18-14(22)19-13/h10-11,13H,1-9H2,(H,16,21)(H2,18,19,22)/t10-,11-,13-/m0/s1 |
| Standard InChI Key | CMWHTSPPRPEKSH-GVXVVHGQSA-N |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCSSCCN=[N+]=[N-])NC(=O)N2 |
| Appearance | Solid powder |
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